Cas no 311313-21-0 (Phenol, 3-[2-(3-nitrophenyl)-4-thiazolyl]-)

• Product Name: Phenol, 3-[2-(3-nitrophenyl)-4-thiazolyl]-
• CAS No: 311313-21-0
• MF: C₁₅H₁₀N₂O₃S
• MW: 298.316502094269
• CID: 1445451
• Update Time: 2024-08-25

Phenol, 3-[2-(3-nitrophenyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[2-(3-nitrophenyl)-4-thiazolyl]-

• Inchi： 1S/C15H10N2O3S/c18-13-6-2-3-10(8-13)14-9-21-15(16-14)11-4-1-5-12(7-11)17(19)20/h1-9,18H
• InChI Key： LBNFHRDOCRCWFN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(C2=CSC(C3=CC=CC([N+]([O-])=O)=C3)=N2)=C1

Computed Properties

• Exact Mass: 298.0413

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 550.0±60.0 °C(Predicted)
• PSA: 76.26
• pka: 9.13±0.10(Predicted)